Cas no 896597-95-8 (8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896597-95-8
• MF: C₁₉H₂₇N₅O₃
• MW: 373.449383974075
• CID: 6586457
• Update Time: 2025-06-28

8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-cyclohexyl-2-(2-methoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-

• Inchi： 1S/C19H27N5O3/c1-12-13(2)24-15-16(20-18(24)23(12)14-8-6-5-7-9-14)21(3)19(26)22(17(15)25)10-11-27-4/h14H,5-11H2,1-4H3
• InChI Key： JMOIBZBXZHKQRS-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3CCCCC3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 8.88±0.20(Predicted)

Additional information on 8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 896597-95-8 and Product Name: 8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

The compound identified by the CAS number 896597-95-8 and the product name 8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the imidazopyrimidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its multiple functional groups and substituents, makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its 8-cyclohexyl substituent. The cyclohexyl group is known for its ability to enhance the solubility and bioavailability of molecules while also contributing to their binding affinity to biological targets. In the context of this compound, the 8-cyclohexyl moiety may play a crucial role in modulating its pharmacokinetic properties, thereby improving its efficacy in vivo. This is particularly relevant in the development of small-molecule drugs where optimal pharmacokinetic profiles are essential for clinical success.

The presence of a 3-(2-methoxyethyl) group in the molecular structure adds another layer of complexity and functionality. The methoxyethyl group is a common pharmacophore that can influence both the solubility and metabolic stability of a compound. In this context, it may contribute to the overall pharmacological profile of the molecule by affecting its interaction with biological targets and its clearance from the body. The 3-(2-methoxyethyl) group is also known to enhance binding affinity in certain cases, which could be beneficial for drug design purposes.

The 1,6,7-trimethyl substituents further refine the structural properties of this compound. These methyl groups are often incorporated into molecules to improve their metabolic stability and reduce toxicity. The specific arrangement of these methyl groups in this compound may contribute to its unique biological activity profile. For instance, they could influence the molecule's ability to interact with specific enzymes or receptors involved in disease pathways.

The core structure of this compound is an imidazo[1,2-g]purine-2,4-dione, which is a well-studied scaffold in medicinal chemistry. This scaffold has shown promise in various therapeutic areas due to its ability to modulate key biological pathways. Recent studies have highlighted the potential of imidazo[1,2-g]purine derivatives as inhibitors of enzymes involved in inflammation and cancer progression. The specific modifications present in this compound may enhance its inhibitory activity against these targets while maintaining a favorable safety profile.

Recent research has demonstrated that modifications within the imidazo[1,2-g]purine scaffold can significantly alter their biological activities. For example, studies have shown that certain derivatives exhibit potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. The presence of multiple substituents in this compound may contribute to similar effects by modulating interactions with biological targets.

Another area of interest is the potential application of this compound in oncology research. Imidazo[1,2-g]purine derivatives have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The structural features of this compound may make it a valuable tool for investigating novel therapeutic strategies against various types of cancer. Additionally, its ability to cross the blood-brain barrier could make it relevant for treating central nervous system disorders.

The synthesis and characterization of this compound represent a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the final product.

In conclusion,8-cyclohexyl-3-(2-methoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 896597-95-8) is a structurally complex molecule with significant potential for further research and development in pharmaceutical chemistry. Its unique combination of functional groups makes it a promising candidate for exploring new therapeutic applications across multiple disease areas.